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Compound of Interest

Compound Name: Acid Brown 354

Cat. No.: B1490543

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Brown 354 is a synthetic double azo dye utilized in various industrial applications,
including textile and leather dyeing.[1][2][3] Its presence in industrial effluents necessitates
accurate and reliable quantitative analysis for environmental monitoring and process
optimization. This document provides a detailed application note and protocol for the
determination of Acid Brown 354 concentration in aqueous solutions using UV-Visible
spectrophotometry, a widely used and accessible analytical technique.[4]

The method is based on the Beer-Lambert law, which states that the absorbance of a solution
is directly proportional to the concentration of the absorbing species and the path length of the
light passing through the solution.

Chemical and Physical Properties of Acid Brown
354

A comprehensive understanding of the physicochemical properties of Acid Brown 354 is
essential for its accurate analysis.
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Property Value Reference
Chemical Formula C3o0H20NsNaz2012S:2 [2]
Molecular Weight 794.64 g/mol [2]
CAS Number 71799-43-4 [5]
Appearance Brown Powder [3]
Solubility Soluble in water [6]
Chemical Class Double Azo Dye [2]

Spectrophotometric Characteristics

The spectrophotometric analysis of Acid Brown 354 relies on its distinct absorption spectrum
in the visible range.

Parameter Value Reference

Maximum Absorption
440 nm [4]
Wavelength (Amax)

o To be determined
Molar Absorptivity (€) )
experimentally

Note: The molar absorptivity is a crucial parameter for the direct calculation of concentration
from absorbance data. If a literature value is not available, it must be determined
experimentally by preparing a standard solution of known concentration and measuring its
absorbance.

Experimental Protocol: Spectrophotometric
Determination of Acid Brown 354

This protocol outlines the step-by-step procedure for determining the concentration of Acid
Brown 354 in an unknown aqueous sample.

1. Materials and Reagents
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e Acid Brown 354 (analytical standard)

o Deionized water

e Volumetric flasks (100 mL, 50 mL, 10 mL)

o Pipettes (various sizes)

e Cuvettes (1 cm path length)

e UV-Visible Spectrophotometer

2. Preparation of Stock Standard Solution (e.g., 100 mg/L)

o Accurately weigh 10.0 mg of Acid Brown 354 powder.

o Quantitatively transfer the powder to a 100 mL volumetric flask.
e Dissolve the powder in a small amount of deionized water.

» Bring the solution to volume with deionized water and mix thoroughly.
3. Preparation of Working Standard Solutions for Calibration Curve

Prepare a series of standard solutions by diluting the stock solution. The following is an
example for a concentration range of 1 to 10 mg/L:

Concentration Volume of Stock .

Standard . Final Volume (mL)
(mglL) Solution (mL)

1 1.0 1.0 100

2 2.5 2.5 100

3 5.0 5.0 100

4 7.5 7.5 100

5 10.0 10.0 100
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. Spectrophotometric Measurement

Set the spectrophotometer to measure absorbance at the Amax of Acid Brown 354, which is
440 nm.[4]

Use deionized water as a blank to zero the instrument.

Measure the absorbance of each working standard solution and the unknown sample
solution.

Record the absorbance values.
. Data Analysis

Plot a calibration curve of absorbance versus the concentration of the working standard
solutions.

Perform a linear regression analysis to obtain the equation of the line (y = mx + ¢), where y is
the absorbance, x is the concentration, m is the slope, and c is the y-intercept. The
correlation coefficient (R2) should be close to 1 for a good linear fit.

Use the equation of the line to calculate the concentration of Acid Brown 354 in the
unknown sample by substituting its measured absorbance for y and solving for x.

Experimental Workflow
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Caption: Experimental workflow for the spectrophotometric determination of Acid Brown 354.

Logical Relationship for Beer-Lambert Law
Application
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Experimental Inputs
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Caption: Relationship of variables in the Beer-Lambert Law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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